3-(5-Cyano-2-fluoro-phenyl)-3-oxo-propionic acid ethyl ester

• Molecular Formula: C12H10FNO3
• Molecular Weight: 235.21 g/mol
• IUPAC Name: ethyl 3-(5-cyano-2-fluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C12H10FNO3/c1-2-17-12(16)6-11(15)9-5-8(7-14)3-4-10(9)13/h3-5H,2,6H2,1H3
• InChI Key: STJDOHVMATYUBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C=CC(=C1)C#N)F

Description

3-(5-Cyano-2-fluoro-phenyl)-3-oxo-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H10FNO3 and its molecular weight is 235.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Prepared from 5-cyano-2-fluoro-benzoyl chloride [prepared from the corresponding acid [CAS-No. 146328-87-2] by treatment with SOCl2, cat. DMF in toluene at 80° C.] by reaction with ethyl malonate potassium salt with Et3N and MgCl2 in CH3CN according to general procedure H (method a). Obtained as a light yellow solid (3.85 g).